Ethyl 3-aminopyridazine-4-carboxylate

• IUPAC Name: ethyl 3-aminopyridazine-4-carboxylate
• InChI: InChI=1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10)
• InChI Key: NUSPBHZJUQSYQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=NC=C1)N
• Molecular Formula: C7H9N3O2
• DSSTOX Substance ID: DTXSID70739335
• Molecular Weight: 167.17 g/mol
• CAS RN: 716325-02-9

Description

Ethyl 3-aminopyridazine-4-carboxylate is a chemical compound with the molecular formula C7H9N3O2 and a molecular weight of 167.17. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for Ethyl 3-aminopyridazine-4-carboxylate is 1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10). This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

Ethyl 3-aminopyridazine-4-carboxylate is a solid substance at room temperature. It has a molecular weight of 167.17. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.

Scientific Research Applications

• Specific Scientific Field: Chemistry, specifically organic synthesis.
• Summary of the Application: Ethyl 3-aminopyridazine-4-carboxylate is used as a starting material in the synthesis of heterocyclic compounds such as ethyl 1,2,3-thiadiazole-4-carboxylate and ethyl 4-formyl-1H-pyrazole-3-carboxylate. These compounds are of interest due to their biological activity.
• Methods of Application or Experimental Procedures: The synthesis involves the Hurd–Mori and Vilsmeier–Haack reactions based on (het)aroylhydrazones of ethyl pyruvates. The reaction of ethyl pyruvate hydrazones with an excess of thionyl chloride at room temperature for 1 hour resulted in the formation of thiadiazole-4-carboxylate. The reaction of ethyl 2-(2-benzoylhydrazinylidene)propanoate with phosphoryl trichloride on heating to 60°C in a DMF solution for 4 hours led to the formation of ethyl 4-formyl-1H-pyrazole-3-carboxylate.
• Summary of the Results or Outcomes: The study made it possible to obtain ethyl 1,2,3-thiadiazole-4-carboxylate and ethyl 4-formyl-1H-pyrazole-3-carboxylate. The structure of the obtained heterocycles was characterized by 1H, 13C NMR, and IR spectroscopy data, and the composition was confirmed by elemental analysis data.

Safety And Hazards

Ethyl 3-aminopyridazine-4-carboxylate is associated with several hazard statements including H302, H315, H319, and H335. These correspond to potential hazards if the compound is ingested, comes into contact with skin, or if it comes into contact with the eyes. It’s also potentially hazardous if inhaled.

Synthesis routes and methods

Procedure details

3-Aminopyridazine-4-carboxylic acid (1.68 g, prepared as in JOC, (1985), 50, 346) was refluxed in ethanol (170 ml) with concentrated hydrochloric acid (2 ml) and p-toluene-sulphonyl chloride (0.1 g) for 55 hours. The solvent was evaporated and ice water added to the residue, which was then neutralised with solid sodium bicarbonate. The mixture was extracted with chloroform, insoluble material filtered, the organic extract dried over magnesium sulphate and evaporated to give 3-aminopyridazine-4-carboxylic acid ethyl ester (1.02 g) as a white solid.